Cas no 2227917-49-7 (tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate
• CAS No: 2227917-49-7
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6034780
• PubChem ID: 165661195
• Update Time: 2025-11-02

tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate
• tert-butyl 4-[(2R)-2-aminopropyl]-1H-imidazole-1-carboxylate
• 2227917-49-7
• EN300-1896159

• Inchi： 1S/C11H19N3O2/c1-8(12)5-9-6-14(7-13-9)10(15)16-11(2,3)4/h6-8H,5,12H2,1-4H3/t8-/m1/s1
• InChI Key： GADOUAMWTFCDGP-MRVPVSSYSA-N
• SMILES： O(C(N1C=NC(=C1)C[C@@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate (CAS No. 2227917-49-7)

The compound tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate (CAS No. 2227917-49-7) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the imidazole ring and tert-butyl protecting group, make it a valuable building block for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its relevance in asymmetric synthesis, peptide modifications, and small-molecule drug design.

In recent years, the demand for chiral intermediates like tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate has surged, driven by advancements in targeted therapies and precision medicine. The compound's stereospecificity (R-configuration) is critical for applications requiring high enantiomeric purity, such as the development of enzyme inhibitors or receptor modulators. Its CAS No. 2227917-49-7 serves as a key identifier in chemical databases, ensuring accurate sourcing and regulatory compliance.

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this molecule offers excellent stability under basic conditions while being selectively deprotectable under acidic conditions. This property aligns with modern green chemistry trends, where researchers prioritize protecting group strategies that minimize waste and improve atom economy. The compound's imidazole core also contributes to its versatility, as this heterocycle is a common pharmacophore in bioactive molecules targeting neurological and metabolic disorders.

Analytical techniques for characterizing tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate typically include HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's purity and stereochemical integrity, which are essential for downstream applications. Recent publications highlight its use in catalysis studies and as a precursor for bioconjugation reactions, reflecting broader interests in click chemistry and protein engineering.

The pharmaceutical industry's shift toward personalized medicine has further elevated the importance of chiral building blocks like this compound. Its CAS No. 2227917-49-7 frequently appears in patent literature related to kinase inhibitors and GPCR-targeted drugs, addressing conditions ranging from oncology to inflammatory diseases. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it attractive for peptidomimetic development.

Storage and handling recommendations for tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate emphasize protection from moisture and controlled temperature conditions to preserve its reactivity. As synthetic methodologies evolve—particularly in flow chemistry and continuous manufacturing—this intermediate's role in scalable production processes continues to expand. Its balanced lipophilicity, conferred by the tert-butyl group, also supports optimization of drug-like properties in medicinal chemistry campaigns.

Emerging applications in proteolysis-targeting chimeras (PROTACs) and molecular glues have renewed interest in structurally diverse intermediates like CAS No. 2227917-49-7. The compound's ability to introduce both rigidity and functional group diversity aligns with contemporary fragment-based drug design principles. Furthermore, its synthetic accessibility supports cost-effective production, addressing industry needs for high-value intermediates in competitive markets.

In conclusion, tert-butyl 4-(2R)-2-aminopropyl-1H-imidazole-1-carboxylate represents a strategically important compound at the intersection of academic research and industrial applications. Its well-documented synthetic routes, characterized by CAS No. 2227917-49-7, and adaptability to multiple drug discovery paradigms ensure its continued relevance in advancing therapeutic innovation.